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Compound of Interest

Compound Name: Erbium(III) nitrate pentahydrate

Cat. No.: B592744 Get Quote

Essential Safety and Handling Guide for Erbium(III)
Nitrate Pentahydrate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Erbium(III) nitrate pentahydrate. Adherence to these

procedures is essential for ensuring a safe laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name Erbium(III) nitrate pentahydrate

CAS Number 10031-51-3[1][2][3]

Molecular Formula Er(NO₃)₃·5H₂O[1][3]

Molecular Weight 443.35 g/mol [1][3]

Appearance Pink-red solid, crystals, or lumps[1][3]

Odor Odorless[1][4]

Hazard Classification

Erbium(III) nitrate pentahydrate is classified as:
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Oxidizing Solid: Category 2. May intensify fire; oxidizer.[1][2][5]

Skin Irritant: Category 2. Causes skin irritation.[1][2][5]

Serious Eye Damage: Category 1. Causes serious eye damage.[1][2][5]

Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory

irritation.[1][2][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Erbium(III) nitrate
pentahydrate.
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Protection Type Recommended Equipment Standard

Eye Protection Goggles or a face shield.[1][5]
EN 166 (EU) or OSHA 29 CFR

1910.133 (US).[1][4][6]

Hand Protection
Protective gloves (e.g., Natural

rubber).[1]
Inspect gloves before use.[5]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

---

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation.[1][4][6] For large-

scale use, emergencies, or

where exposure limits may be

exceeded, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[1] A type P3 (EN

143) respirator cartridge is

recommended where risk

assessment shows air-

purifying respirators are

appropriate.

---

Operational Plan: From Receipt to Disposal
1. Receiving and Storage

Upon receipt, inspect the container for damage.

Store in a cool, dry, and well-ventilated place.[5][6]

Keep the container tightly closed.[2][6]

Store under an inert atmosphere (e.g., nitrogen) as it is hygroscopic and air-sensitive.[1][6][7]
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Keep away from combustible materials, strong acids, reducing agents, and finely powdered

metals.[1][4][6]

Do not store near heat, sparks, open flames, or other ignition sources.[1][2]

2. Handling and Use

Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Avoid dust formation.[1][4][6]

Do not get in eyes, on skin, or on clothing.[1][4][6]

Avoid ingestion and inhalation.[1][4][6]

Wash hands thoroughly after handling.[2][6]

Do not eat, drink, or smoke in the handling area.[1]

Remove and wash contaminated clothing before reuse.[1][7]

3. Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[2][6][7]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Do not release into the environment or let the product enter drains.[2][5]

Emergency Procedures
First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AA1130622&productDescription=ERBM+III+NRATE+PENT+99.99+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AA1130622&productDescription=ERBM+III+NRATE+PENT+99.99+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AA1130622&productDescription=ERBM+III+NRATE+PENT+99.99+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AA1130622&productDescription=ERBM+III+NRATE+PENT+99.99+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=11317657&productDescription%3DERBIUM+%28III%29+NITRATE+3N%25+25G&countryCode=IE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://www.fishersci.com/store/msds?partNumber=AC315141000&productDescription=ERBIUM+III+NITRATE+PENT+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/68_168022574_ERBIUM(III)NITRATE-CASNO-10031-51-3-MSDS.pdf
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://www.cdhfinechemical.com/images/product/msds/68_168022574_ERBIUM(III)NITRATE-CASNO-10031-51-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][6]

Remove contact lenses if present and easy to

do.[1][2] Immediately call a POISON CENTER

or doctor/physician.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2][6] If skin

irritation persists, call a physician.[1][6]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1][2] If not breathing,

give artificial respiration.[6] Get medical

attention if symptoms occur.[6]

Ingestion

Rinse mouth with water.[5] Never give anything

by mouth to an unconscious person.[5] Consult

a physician.[5]

Fire Fighting Measures

This substance may intensify fire as it is an oxidizer.[1][6][7]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2][7]

Wear a self-contained breathing apparatus (SCBA) with full protective gear.[1][4][6]

Spill Response Workflow
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Caption: Workflow for handling a spill of Erbium(III) nitrate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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